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Compound of Interest

Compound Name: ST034307
Cat. No.: B10775859
Get Quote

Technical Support Center: ST034307

This technical support center provides best practices for storing, handling, and utilizing
ST034307, a potent and selective adenylyl cyclase 1 (AC1) inhibitor. The information is tailored
for researchers, scientists, and drug development professionals to ensure experimental
success and maintain compound integrity.

Frequently Asked Questions (FAQSs)

Q1: What is ST0343077

Al: ST034307 is a small molecule inhibitor that is highly selective for adenylyl cyclase 1 (AC1),
with an IC50 of 2.3 pM.[1][2][3][4][5] It is a chromone-derived compound with central nervous
system drug-like physicochemical properties.[6] Due to its selectivity, ST034307 is a valuable
tool for studying the role of AC1 in various physiological processes, particularly in pain and
opioid dependence research.[6][7]

Q2: How should | store ST0343077
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A2: Proper storage is crucial to maintain the stability and activity of ST034307.
Recommendations for both the solid form and solutions are summarized in the table below.

Q3: How do I reconstitute and prepare stock solutions of ST034307?

A3: ST034307 is soluble in several organic solvents. For most in vitro experiments, Dimethyl
Sulfoxide (DMSO) is the recommended solvent.[1][2] It is also soluble in ethanol.[2] When
preparing stock solutions, it is advisable to use fresh, anhydrous DMSO as the compound's
solubility can be affected by moisture.[4] For in vivo studies, specific formulations involving
PEG300, Tween-80, and saline, or corn oil have been used.[1]

Q4: What are the key experimental applications of ST034307?
A4: ST034307 is primarily used to:
o Selectively inhibit AC1 activity in cell-based assays and tissue homogenates.[1][6]

 Investigate the role of AC1 in pain pathways, as it has demonstrated analgesic properties in
animal models of inflammatory and visceral pain.[1][7][8]

» Study the mechanisms of opioid receptor signaling and the development of tolerance.[6][7]

Troubleshooting Guide

Issue 1: Inconsistent or no inhibitory effect observed in my experiment.

e Possible Cause 1: Improper Storage. Verify that ST034307 has been stored at the correct
temperature and protected from moisture, as degradation can lead to loss of activity.

» Possible Cause 2: Incorrect Concentration. Confirm the final concentration of ST034307 in
your assay. The reported IC50 is 2.3 pM, but the optimal concentration may vary depending
on the cell type and experimental conditions.[1][2][3][4][5]

e Possible Cause 3: Low AC1 Expression. Ensure that your experimental system (cell line or
tissue) expresses sufficient levels of AC1 for an inhibitory effect to be observed. ST034307
has shown no significant effects in wild-type HEK cells that do not overexpress AC1.[1]
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o Possible Cause 4: Solubility Issues. If you observe precipitation in your media, the

compound may not be fully dissolved. Consider preparing a fresh stock solution in

anhydrous DMSO and ensure adequate mixing when diluting to your final concentration.

Issue 2: Observed off-target effects in my experiment.

» Possible Cause 1: High Concentration. While ST034307 is highly selective for AC1, using
excessively high concentrations may lead to off-target effects.[7] It is recommended to

perform a dose-response curve to determine the optimal concentration for your specific

experiment.

e Possible Cause 2: Interaction with other AC isoforms. ST034307 has been shown to

potentiate the activity of AC2 and has no significant effect on AC8.[1][6] Be aware of the

expression profile of other adenylyl cyclase isoforms in your experimental model.

Quantitative Data Summary

Parameter Value Reference
Form Solid [1]
Appearance Off-white to light yellow solid [1]
Molecular Weight 297.95 g/mol [1][2]
Formula C10H4Cl4O2 [11[2]

CAS Number 133406-29-8 [1]12]

Purity >98% [2]

IC50 (AC1) 2.3uM [11[2][3][41[5]
Solubility in DMSO Up to 100 mM [2]

Solubility in Ethanol Up to 20 mM [2]
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Storage Condition Shelf Life Reference
Powder at -20°C 3 years [1]
Powder at 4°C 2 years [1]
In solvent at -80°C 2 years [1]
In solvent at -20°C 1 year [1]

Experimental Protocols

Protocol 1: In Vitro Inhibition of AC1 in HEK293 Cells

This protocol is adapted from studies demonstrating the inhibitory effect of ST034307 on AC1
activity in a cellular context.[1][6]

o Cell Culture: Culture HEK293 cells stably expressing AC1 (HEK-AC1) in appropriate media
and conditions.

o Cell Plating: Seed HEK-AC1 cells in a multi-well plate at a density that allows for optimal
growth and treatment.

o Compound Preparation: Prepare a stock solution of ST034307 in anhydrous DMSO (e.g., 10
mM). Serially dilute the stock solution in culture media to achieve the desired final
concentrations.

e Treatment: Pre-incubate the cells with varying concentrations of ST034307 for a specified
period (e.g., 30 minutes).

e AC1 Stimulation: Stimulate AC1 activity using an appropriate agonist, such as forskolin or
isoproterenol.[1]

e CAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a
commercially available CAMP assay kit.

» Data Analysis: Plot the cAMP levels against the concentration of ST034307 to determine the
IC50 value.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.medchemexpress.com/ST034307.html
https://www.medchemexpress.com/ST034307.html
https://www.medchemexpress.com/ST034307.html
https://www.medchemexpress.com/ST034307.html
https://www.benchchem.com/product/b10775859/docs?utm_src=pdf-body#best-practices-for-storing-and-handling-st034307
https://www.medchemexpress.com/ST034307.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5734633/
https://www.benchchem.com/product/b10775859/docs?utm_src=pdf-body#best-practices-for-storing-and-handling-st034307
https://www.benchchem.com/product/b10775859/docs?utm_src=pdf-body#best-practices-for-storing-and-handling-st034307
https://www.medchemexpress.com/ST034307.html
https://www.benchchem.com/product/b10775859/docs?utm_src=pdf-body#best-practices-for-storing-and-handling-st034307
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775859?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Protocol 2: In Vivo Assessment of Analgesic Effects in a Mouse Model of Inflammatory Pain

This protocol is based on in vivo studies that have successfully used ST034307 to alleviate
inflammatory pain.[1][7]

e Animal Model: Induce inflammatory pain in mice, for example, by intraplantar injection of
Complete Freund's Adjuvant (CFA).[1]

e Compound Preparation: Prepare ST034307 for in vivo administration. A formulation of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been previously described.[1]

o Administration: Administer ST034307 to the mice via an appropriate route (e.g.,
subcutaneous injection).

o Behavioral Testing: At various time points after administration, assess pain-related behaviors,
such as mechanical allodynia (using von Frey filaments) or thermal hyperalgesia.

o Data Analysis: Compare the pain responses of the ST034307-treated group to a vehicle-
treated control group to determine the analgesic efficacy.

Visualizations
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Caption: Mechanism of ST034307 Action.
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Caption: In Vitro Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

medchemexpress.com [medchemexpress.com]
ST 034307 | Adenylyl Cyclases | Tocris Bioscience [tocris.com]
ST034307 | AC1 inhibitor | Probechem Biochemicals [probechem.com]

1.
2.
3.
e 4. selleckchem.com [selleckchem.com]
5. abmole.com [abmole.com]

6.

Identification of a selective small molecule inhibitor of type 1 adenylyl cyclase activity with
analgesic properties - PMC [pmc.ncbi.nim.nih.gov]

e 7. A Selective Adenylyl Cyclase 1 Inhibitor Relieves Pain Without Causing Tolerance - PMC
[pmc.ncbi.nlm.nih.gov]

e 8. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Best practices for storing and handling ST034307.].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775859/docs#best-practices-for-storing-and-
handling-st034307]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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